Cas no 1213976-87-4 (methyl 2-(1R)-1-aminoethylbenzoate)

Methyl 2-(1R)-1-aminoethylbenzoate is a chiral ester derivative of benzoic acid, featuring an aminoethyl substituent at the ortho position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The compound’s ester functionality enhances solubility in organic solvents, facilitating its use in reactions such as peptide coupling or chiral auxiliary applications. The primary amine group offers reactivity for further derivatization, enabling the introduction of diverse functional groups. This compound is particularly useful in the synthesis of optically active compounds, where its rigid aromatic backbone and chiral center contribute to high stereochemical purity.
methyl 2-(1R)-1-aminoethylbenzoate structure
1213976-87-4 structure
Product Name:methyl 2-(1R)-1-aminoethylbenzoate
CAS No:1213976-87-4
MF:C10H13NO2
MW:179.215722799301
CID:5941142
PubChem ID:55278389
Update Time:2025-06-12

methyl 2-(1R)-1-aminoethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(1-Amino-ethyl)-benzoic acid methyl ester
    • (R)-Methyl 2-(1-aminoethyl)benzoate
    • Benzoic acid, 2-[(1R)-1-aminoethyl]-, methyl ester
    • methyl 2-(1R)-1-aminoethylbenzoate
    • Methyl (R)-2-(1-aminoethyl)benzoate
    • AKOS006331198
    • EN300-1844826
    • methyl 2-[(1R)-1-aminoethyl]benzoate
    • 1213976-87-4
    • Inchi: 1S/C10H13NO2/c1-7(11)8-5-3-4-6-9(8)10(12)13-2/h3-7H,11H2,1-2H3/t7-/m1/s1
    • InChI Key: MLZZUYUFXLIADY-SSDOTTSWSA-N
    • SMILES: C(C1C=CC=CC=1[C@H](N)C)(=O)OC

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.089±0.06 g/cm3(Predicted)
  • Boiling Point: 286.1±23.0 °C(Predicted)
  • pka: 8.38±0.10(Predicted)

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Additional information on methyl 2-(1R)-1-aminoethylbenzoate

Professional Introduction to Methyl 2-(1R)-1-aminoethylbenzoate (CAS No. 1213976-87-4)

Methyl 2-(1R)-1-aminoethylbenzoate, a compound with the chemical identifier CAS No. 1213976-87-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The benzoate moiety, combined with the (1R)-configured aminoethyl group, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic organic chemistry.

The synthesis of Methyl 2-(1R)-1-aminoethylbenzoate involves a meticulous process that ensures high purity and yield. The stereochemistry at the aminoethyl group is particularly crucial, as it influences the compound's biological activity. Recent advancements in chiral resolution techniques have enabled more efficient production of enantiomerically pure forms of this compound, which is essential for its application in medicinal chemistry.

In the realm of pharmaceutical research, Methyl 2-(1R)-1-aminoethylbenzoate has shown promise as a precursor for various bioactive molecules. Its benzoate backbone is a common structural motif found in many pharmacologically active compounds, suggesting that it may serve as a key intermediate in the synthesis of novel therapeutic agents. Furthermore, the presence of an amino group provides opportunities for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent studies have highlighted the potential of Methyl 2-(1R)-1-aminoethylbenzoate in the development of drugs targeting neurological disorders. The benzoate moiety is known for its ability to interact with central nervous system receptors, making it a valuable component in designing molecules that can modulate neuronal activity. The (1R)-configured aminoethyl group enhances this potential by providing a specific spatial orientation that can improve binding affinity and selectivity.

Another area where Methyl 2-(1R)-1-aminoethylbenzoate shows promise is in anti-inflammatory drug development. Inflammation is a complex biological process involving multiple pathways and mediators. The benzoate group has been shown to have anti-inflammatory properties, and combining it with an aminoethyl side chain can lead to more potent and selective anti-inflammatory agents. Preliminary in vitro studies have demonstrated that derivatives of Methyl 2-(1R)-1-aminoethylbenzoate exhibit significant inhibitory effects on key inflammatory enzymes.

The versatility of Methyl 2-(1R)-1-aminoethylbenzoate also extends to its role as a building block for more complex molecules. Its structural features allow for easy incorporation into larger scaffolds, enabling the creation of novel compounds with tailored biological activities. This flexibility makes it an attractive choice for medicinal chemists working on drug discovery programs aimed at treating a wide range of diseases.

From a synthetic chemistry perspective, Methyl 2-(1R)-1-aminoethylbenzoate exemplifies the importance of stereochemistry in drug design. The (1R) configuration at the aminoethyl group is critical for ensuring that the final drug molecule interacts correctly with its biological target. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound on an industrial scale, which is essential for developing safe and effective pharmaceuticals.

The future prospects for Methyl 2-(1R)-1-aminoethylbenzoate are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this compound. Its unique structural features and synthetic accessibility make it a valuable asset in the pharmaceutical industry's quest to develop new treatments for complex diseases.

In conclusion, Methyl 2-(1R)-1-aminoethylbenzoate (CAS No. 1213976-87-4) represents a significant contribution to pharmaceutical chemistry. Its unique structure and versatile applications make it a valuable intermediate in drug development, with potential uses ranging from neurological disorders to anti-inflammatory therapies. As research continues to uncover new ways to utilize this compound, its importance in medicinal chemistry is likely to grow even further.

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